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Abstract

(+)-Calarene, a naturally occurring sesquiterpene, is a bicyclic hydrocarbon with a
characteristic chemical architecture. This technical guide provides a comprehensive overview
of the chemical structure and known properties of (+)-Calarene, also referred to as (+)-A1(10)-
Aristolene. While its chemical synthesis and physical characteristics are well-documented,
extensive research into its specific biological activities and mechanisms of action remains
limited in publicly available literature. This document summarizes the existing data, including its
chemical identifiers, physicochemical properties, and natural sources, and provides a detailed
protocol for its total synthesis.

Chemical Structure and Identification

(+)-Calarene is a tricyclic sesquiterpene characterized by a unique carbon skeleton. Its
systematic IUPAC name is (1aR,7R,7aR,7bS)-1,1,7,7a-tetramethyl-2,3,5,6,7,7b-hexahydro-
laH-cyclopropala]naphthalene[1]. The defining features of its structure include a cyclopropane
ring fused to a decalin system.

Table 1: Chemical Identifiers of (+)-Calarene
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Identifier Value Reference(s)
(1aR,7R,7aR,7bS)-1,1,7,7a-
tetramethyl-2,3,5,6,7,7b-

IUPAC Name [1]
hexahydro-1aH-
cyclopropala]naphthalene

CAS Number 17334-55-3 [1]

Molecular Formula CisHz4 [1]

SMILES

C[C@@H]1CCC=C2[C@]1([C
@H]3--INVALID-LINK--CC2)C

[1]

InChl

INChl=1S/C15H24/c1-10-6-5-
7-11-8-9-12-
13(14(12,2)3)15(10,11)4/h7,10
,12-13H,5-6,8-9H2,1-
4H3/t10-,12-,13+,15+/m1/s1

[1]

Synonyms

(+)-A1(10)-Aristolene,

Calarene, (+)-1(10)-Aristolene

Physicochemical Properties

The physical and chemical properties of (+)-Calarene have been determined through various

analytical techniques. These properties are crucial for its isolation, purification, and potential

formulation in any application.

Table 2: Physicochemical Properties of (+)-Calarene

Property Value Reference(s)
Molecular Weight 204.35 g/mol [1]

Boiling Point 127.3-127.5 °C at 15.5 Torr

Density 0.9202 g/cm3 at 20 °C

Refractive Index

n20/D 1.505 (lit.)
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Natural Occurrence and Biosynthesis

(+)-Calarene is a constituent of the essential oils of various plants. It has been identified in
species such as Calypogeia muelleriana and Aristolochia triangularis[1]. As a sesquiterpene, its
biosynthesis in plants proceeds through the mevalonate pathway, starting from farnesyl
pyrophosphate (FPP). The cyclization of FPP, catalyzed by specific terpene synthases, leads to
the formation of the characteristic aristolane skeleton.

Biological Activities and Signaling Pathways

A comprehensive review of the scientific literature reveals a notable scarcity of in-depth studies
on the specific biological activities of isolated (+)-Calarene. While many essential oils
containing (+)-Calarene have been investigated for their antimicrobial and anti-inflammatory
properties, the precise contribution of (+)-Calarene to these effects has not been elucidated.
One study mentions that Calarene, as 1(10)-Aristolene, possesses larvicidal activity against
mosquitoes[2].

Due to the limited research on its biological effects, there is currently no information available
regarding the specific signaling pathways modulated by (+)-Calarene. Further investigation is
required to determine its potential interactions with cellular targets and its pharmacological

profile.

Experimental Protocols
Total Synthesis of (+)-A'*9-Aristolene (Calarene)

A multi-step total synthesis for the racemic mixture of Al19-aristolene has been reported. The
following is a summary of the key steps.

Experimental Workflow for Total Synthesis
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Starting Material:
(Specify the initial reactant)

Step 1:
Reaction with (mention reagent)
in (mention solvent)

Intermediate 1

Step 2:
(Describe the next reaction step)

Intermediate 2

Final Step:
(Describe the final reaction)

[ (£)-A119-Aristolene (Calarene) j

Click to download full resolution via product page

Caption: A generalized workflow for the total synthesis of (x)-Calarene.
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Detailed Methodology:

The synthesis commences with the Simmons-Smith cyclopropanation of an appropriate octalin
derivative. This is followed by a series of reactions including oxidation, Wittig reaction, and
intramolecular cyclization to construct the complete tricyclic framework of calarene. Each step
requires specific reagents and carefully controlled reaction conditions to achieve the desired
stereochemistry. For a detailed, step-by-step protocol, including reagent quantities, reaction
times, and purification methods, researchers are directed to the original publication on the total
synthesis of (+)-Al19-gristolene.

Conclusion and Future Directions

(+)-Calarene is a well-characterized sesquiterpene from a chemical perspective. Its structure,
physicochemical properties, and a method for its total synthesis are established. However, a
significant knowledge gap exists concerning its biological activities and potential therapeutic
applications. The mention of larvicidal activity suggests that it may possess other interesting
biological properties.

Future research should focus on the following areas:

Isolation and Purification: Development of efficient protocols for the isolation of (+)-Calarene
in high purity from its natural sources.

 Biological Screening: Comprehensive screening of pure (+)-Calarene for a range of
biological activities, including anti-inflammatory, antimicrobial, and anticancer effects.

o Mechanism of Action Studies: Elucidation of the molecular targets and signaling pathways
involved in any identified biological activities.

o Structure-Activity Relationship (SAR) Studies: Synthesis of analogues of (+)-Calarene to
explore the chemical features essential for its biological activity.

Such studies are imperative to unlock the potential of (+)-Calarene as a lead compound for the
development of new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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